Cas no 2137614-73-2 (1-{4,8-diazaspiro2.6nonan-4-yl}propan-1-one)

• Product Name: 1-{4,8-diazaspiro2.6nonan-4-yl}propan-1-one
• CAS No: 2137614-73-2
• MF: C₁₀H₁₈N₂O
• MW: 182.262722492218
• CID: 5758277
• PubChem ID: 165843155
• Update Time: 2025-06-03

1-{4,8-diazaspiro2.6nonan-4-yl}propan-1-one Chemical and Physical Properties

Names and Identifiers

• 2137614-73-2
• EN300-1067736
• 1-{4,8-diazaspiro[2.6]nonan-4-yl}propan-1-one
• 1-{4,8-diazaspiro2.6nonan-4-yl}propan-1-one

• Inchi： 1S/C10H18N2O/c1-2-9(13)12-7-3-6-11-8-10(12)4-5-10/h11H,2-8H2,1H3
• InChI Key： MNNIHTUCIJFUES-UHFFFAOYSA-N
• SMILES： O=C(CC)N1CCCNCC21CC2

Computed Properties

• Exact Mass: 182.141913202g/mol
• Monoisotopic Mass: 182.141913202g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 211
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 32.3Ų

Additional information on 1-{4,8-diazaspiro2.6nonan-4-yl}propan-1-one

1-{4,8-diazaspiro[2.6]nonan-4-yl}propan-1-one (CAS No. 2137614-73-2): An Emerging Compound in Medicinal Chemistry

1-{4,8-diazaspiro[2.6]nonan-4-yl}propan-1-one (CAS No. 2137614-73-2) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of spirocyclic compounds, which are known for their diverse biological activities and structural rigidity, making them valuable scaffolds in drug discovery and development.

The spirocyclic nature of 1-{4,8-diazaspiro[2.6]nonan-4-yl}propan-1-one provides a rigid and conformationally constrained framework, which can enhance the compound's binding affinity to specific biological targets. This structural characteristic is particularly advantageous in the design of ligands for G protein-coupled receptors (GPCRs) and other protein targets involved in various diseases.

Recent studies have highlighted the potential of 1-{4,8-diazaspiro[2.6]nonan-4-yl}propan-1-one as a lead compound for the development of novel therapeutics. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent activity against a specific subtype of GPCRs, which are implicated in neurological disorders such as Alzheimer's disease and Parkinson's disease. The researchers found that the compound selectively binds to these receptors with high affinity, suggesting its potential as a therapeutic agent for these conditions.

In addition to its activity against GPCRs, 1-{4,8-diazaspiro[2.6]nonan-4-yl}propan-1-one has also shown promise in other therapeutic areas. A recent investigation published in the Bioorganic & Medicinal Chemistry Letters reported that this compound possesses anti-inflammatory properties, making it a potential candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease. The study revealed that the compound effectively inhibits the production of pro-inflammatory cytokines, thereby reducing inflammation and tissue damage.

The pharmacokinetic properties of 1-{4,8-diazaspiro[2.6]nonan-4-yl}propan-1-one have also been evaluated in preclinical studies. These studies have shown that the compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles, which are crucial for its successful translation into clinical applications. The compound's good oral bioavailability and low toxicity further support its potential as a drug candidate.

To further explore the therapeutic potential of 1-{4,8-diazaspiro[2.6]nonan-4-yl}propan-1-one, ongoing research is focusing on optimizing its structure to enhance its potency and selectivity. Computational methods such as molecular docking and molecular dynamics simulations are being employed to identify key interactions between the compound and its target proteins. These insights are guiding the rational design of more potent analogs with improved pharmacological properties.

In conclusion, 1-{4,8-diazaspiro[2.6]nonan-4-yl}propan-1-one (CAS No. 2137614-73-2) represents an exciting opportunity in medicinal chemistry due to its unique structural features and promising biological activities. Its potential applications in treating neurological disorders, inflammatory diseases, and other conditions make it a valuable lead compound for further research and development. As more studies are conducted, it is likely that this compound will continue to reveal new insights into its mechanisms of action and therapeutic potential.